Cas no 874788-11-1 (N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N,2,5-trimethylbenzene-1-sulfonamide)

• Product Name: N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N,2,5-trimethylbenzene-1-sulfonamide
• CAS No: 874788-11-1
• MF: C₁₃H₁₉NO₄S₂
• MW: 317.424261331558
• CID: 6059012
• PubChem ID: 16268972
• Update Time: 2025-10-30

N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N,2,5-trimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N,2,5-trimethylbenzene-1-sulfonamide
• N-(1,1-dioxothiolan-3-yl)-N,2,5-trimethylbenzenesulfonamide
• AB00744213-01
• Z89321012
• MLS001234732
• HMS3003M08
• N-(1,1-dioxidotetrahydrothiophen-3-yl)-N,2,5-trimethylbenzenesulfonamide
• SMR000811090
• CHEMBL1727568
• 874788-11-1
• AKOS024659384
• F2547-0095

• Inchi： 1S/C13H19NO4S2/c1-10-4-5-11(2)13(8-10)20(17,18)14(3)12-6-7-19(15,16)9-12/h4-5,8,12H,6-7,9H2,1-3H3
• InChI Key： HOGKXFOVCJMABQ-UHFFFAOYSA-N
• SMILES： C1(S(N(C2CCS(=O)(=O)C2)C)(=O)=O)=CC(C)=CC=C1C

Computed Properties

• Exact Mass: 317.07555043g/mol
• Monoisotopic Mass: 317.07555043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 544
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 88.3Ų

Additional information on N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N,2,5-trimethylbenzene-1-sulfonamide

Professional Introduction to N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N,2,5-trimethylbenzene-1-sulfonamide (CAS No. 874788-11-1)

N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N,2,5-trimethylbenzene-1-sulfonamide, identified by its CAS number 874788-11-1, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its intricate heterocyclic and aromatic framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The structural complexity of this compound, featuring both a thiolan ring and a sulfonamide moiety, positions it as a promising candidate for further investigation in medicinal chemistry.

The thiolan core of N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N,2,5-trimethylbenzene-1-sulfonamide contributes to its unique chemical properties, offering a scaffold that can be modified to enhance binding affinity and selectivity. Recent studies have highlighted the role of thiolan derivatives in modulating biological pathways, particularly in the context of enzyme inhibition and receptor interaction. The presence of the sulfonamide group further enhances the compound's pharmacological profile by introducing polar interactions and improving solubility in aqueous environments.

In the realm of drug discovery, the sulfonamide functional group is widely recognized for its versatility and efficacy. Sulfonamides have been successfully incorporated into numerous drugs targeting various diseases, including infections, inflammation, and metabolic disorders. The combination of a thiolan ring with a sulfonamide moiety in N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N,2,5-trimethylbenzene-1-sulfonamide suggests potential applications in addressing multifaceted therapeutic challenges. This compound's ability to engage with multiple biological targets makes it an attractive candidate for further exploration.

The synthesis of N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N,2,5-trimethylbenzene-1-sulfonamide involves sophisticated organic transformations that highlight the ingenuity of modern synthetic chemistry. The construction of the thiolan ring requires precise control over reaction conditions to ensure high yield and purity. Additionally, the introduction of the sulfonamide group necessitates careful consideration of functional group transformations to maintain structural integrity. These synthetic challenges underscore the compound's complexity and the expertise required to develop it into a viable pharmaceutical candidate.

The pharmacological evaluation of N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N,2,5-trimethylbenzene-1-sulfonamide has revealed promising preliminary results. In vitro studies have demonstrated its ability to interact with specific enzymes and receptors, suggesting potential therapeutic benefits. These interactions are mediated by the compound's unique structural features, including the thiolan ring and sulfonamide moiety. Further research is ongoing to elucidate the mechanisms of action and optimize dosing regimens for clinical applications.

The development of novel therapeutic agents relies heavily on advancements in computational chemistry and molecular modeling. These tools have been instrumental in predicting the binding affinity and pharmacokinetic properties of N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N,2,5-trimethylbenzene-1-sulfonamide. By simulating interactions with biological targets, researchers can identify key structural features that enhance efficacy and minimize side effects. Such simulations have guided the design of derivatives with improved pharmacological profiles.

The regulatory landscape for new drug development necessitates rigorous testing to ensure safety and efficacy. N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N,2,5-trimethylbenzene-1-sulfonamide, as a novel compound, must undergo comprehensive preclinical studies before entering clinical trials. These studies will assess its toxicity profile, pharmacokinetics, and therapeutic potential across various disease models. The outcomes of these studies will provide critical insights into the compound's viability as a drug candidate.

The interdisciplinary nature of pharmaceutical research underscores the importance of collaboration between chemists, biologists, and clinicians. The synthesis and characterization of N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N,2,5-trimethylbenzene-1-sulfonamide, for instance, benefits from expertise in organic synthesis, medicinal chemistry, and molecular biology. Such collaborations foster innovation and accelerate the translation of laboratory discoveries into tangible therapeutic solutions.

The future prospects for N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N,2,5-trimethylbenzene-1-sulfonamide, are bright given its unique structural features and promising preclinical data. Continued research is expected to yield insights into its mechanism of action and identify new therapeutic applications. As computational methods improve and synthetic techniques evolve，the potential for developing novel drugs like this one expands exponentially.